Cas no 862793-40-6 (2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-2-(morpholin-4-yl)ethyl-1,3-oxazol-5-amine)

• Product Name: 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-2-(morpholin-4-yl)ethyl-1,3-oxazol-5-amine
• CAS No: 862793-40-6
• MF: C₂₀H₂₃N₃O₅S
• MW: 417.47872376442
• CID: 5421530
• PubChem ID: 16812309
• Update Time: 2025-05-23

2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-2-(morpholin-4-yl)ethyl-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-N-(2-morpholinoethyl)-4-tosyloxazol-5-amine
• 862793-40-6
• VU0609996-1
• 2-(FURAN-2-YL)-4-(4-METHYLBENZENESULFONYL)-N-[2-(MORPHOLIN-4-YL)ETHYL]-1,3-OXAZOL-5-AMINE
• F3309-3053
• 2-(furan-2-yl)-4-(4-methylphenyl)sulfonyl-N-(2-morpholin-4-ylethyl)-1,3-oxazol-5-amine
• AKOS002751615
• N-[2-(2-Furanyl)-4-[(4-methylphenyl)sulfonyl]-5-oxazolyl]-4-morpholineethanamine
• 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-2-(morpholin-4-yl)ethyl-1,3-oxazol-5-amine

• Inchi： 1S/C20H23N3O5S/c1-15-4-6-16(7-5-15)29(24,25)20-19(21-8-9-23-10-13-26-14-11-23)28-18(22-20)17-3-2-12-27-17/h2-7,12,21H,8-11,13-14H2,1H3
• InChI Key： DPNRRSFRAHFELD-UHFFFAOYSA-N
• SMILES： N1(CCNC2OC(C3=CC=CO3)=NC=2S(C2=CC=C(C)C=C2)(=O)=O)CCOCC1

Computed Properties

• Exact Mass: 417.13584202g/mol
• Monoisotopic Mass: 417.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 647.1±65.0 °C(Predicted)
• pka: 6.62±0.10(Predicted)

Additional information on 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-2-(morpholin-4-yl)ethyl-1,3-oxazol-5-amine

Introduction to Compound CAS No. 862793-40-6: 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-2-(morpholin-4-yl)ethyl-1,3-oxazol-5-amine

The compound with CAS No. 862793-40-6, named 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-[2-(morpholin-4-yl)ethyl]-1,3-oxazol-5-amine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its complex structure, which includes a furan ring, a sulfonyl group, and a morpholine moiety, all of which contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of such molecules in drug discovery, particularly in the development of novel therapeutic agents. The 1,3-oxazole ring system in this compound is known for its stability and ability to participate in various biological interactions. The presence of the furan group further enhances its ability to engage in π–π interactions, which are crucial for binding to target proteins. Additionally, the sulfonyl group introduces hydrophilic properties, making the molecule more soluble in aqueous environments and potentially improving its bioavailability.

The morpholine moiety is another key feature of this compound. Morpholine derivatives are widely used in pharmaceuticals due to their ability to act as hydrogen bond donors and acceptors, which are essential for molecular recognition and binding affinity. The combination of these functional groups in a single molecule makes it a promising candidate for targeting various disease states, including cancer, inflammation, and infectious diseases.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic techniques, such as Suzuki coupling and Stille coupling reactions, to construct the molecule with high precision. These methods allow for the controlled assembly of complex structures, ensuring that the final product meets stringent quality standards required for preclinical studies.

In terms of pharmacological activity, preliminary assays have shown that this compound exhibits potent inhibitory effects against several enzymes involved in disease pathways. For instance, it has demonstrated significant activity against kinases and proteases, which are key targets in oncology and immunology. Furthermore, studies on its selectivity profile indicate that it has minimal off-target effects, which is a critical factor in reducing adverse drug reactions.

The development of this compound also aligns with current trends in personalized medicine. By leveraging computational modeling and machine learning algorithms, researchers can predict the optimal dosing regimens and identify patient populations most likely to benefit from this therapy. This approach not only enhances the efficacy of drug development but also reduces the time and cost associated with clinical trials.

Another area of interest is the potential for this compound to serve as a scaffold for further structural modifications. By altering specific functional groups or appending additional moieties, scientists can explore a wide range of biological activities and optimize the molecule for different therapeutic applications. This versatility underscores the importance of studying such compounds in depth.

In conclusion, CAS No. 862793-40